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Compound of Interest

(4-
Compound Name: Ethoxybenzyl)triphenylphosphoniu
m chloride
CAS No.: 69743-35-7
Cat. No.: B13146311

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Data

A thorough understanding of a compound begins with its fundamental physicochemical
properties. For the phosphonium salt C27H26CIOP, these have been computationally
determined.

Molecular Formula and Weight

The elemental composition of this phosphonium salt is defined by its molecular formula:
C27H26CIOP.

To determine the molecular weight, the atomic weights of the constituent atoms are summed:

e Carbon (C): 27 x 12.011 u
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Hydrogen (H): 26 x 1.008 u

Chlorine (Cl): 1 x 35.453 u

Oxygen (O): 1 x 15.999 u

Phosphorus (P): 1 x 30.974 u
This calculation yields a molecular weight of approximately 444.93 g/mol .

Proposed Structure and IUPAC Nomenclature

While multiple isomers could correspond to the molecular formula C27H26CIOP, a chemically
plausible and common structural motif for phosphonium salts suggests a triphenylphosphine
core. A likely candidate is (2-oxo-2-phenylethyl)triphenylphosphonium chloride.

Table 1: Core Data Summary for C27H26CIOP

Property Value
Molecular Formula C27H26CIOP
Molecular Weight 444.93 g/mol

2-oxo-2-phenylethyl)triphenylphosphonium
Proposed IUPAC Name (hl ° phenylethyl)triphenylphosp
chloride

CAS Number Not readily available

C1=CC=C(C=C1)C(=0)C(C3=CC=CC=C3)C4=
CC=CC=C4.[C}-]

Canonical SMILES

Synthesis and Reactivity

Phosphonium salts are typically synthesized via the quaternization of phosphines. The
proposed structure of (2-oxo-2-phenylethyhtriphenylphosphonium chloride would most
commonly be formed through the reaction of triphenylphosphine with 2-chloroacetophenone.

General Synthetic Protocol
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The synthesis of phosphonium salts is often a straightforward SN2 reaction.[1] In a typical
procedure, triphenylphosphine and an alkyl halide are dissolved in a suitable solvent, such as
toluene or acetonitrile. The reaction mixture is then heated to facilitate the reaction. Upon
cooling, the phosphonium salt, which is generally insoluble in non-polar solvents, precipitates
out and can be collected by filtration.[1]

dot graph "synthesis_workflow" { layout="dot"; rankdir="LR"; node [shape="box",
style="rounded,filled", fontname="Arial", fontsize="10", fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [fontname="Arial", fontsize="9", color="#5F6368"];

} caption { label="Figure 1: General workflow for the synthesis of the C27H26CIOP
phosphonium salt.”; fontsize="10"; fontcolor="#5F6368"; }

Reactivity Profile

The reactivity of the proposed C27H26CIOP phosphonium salt is primarily dictated by the
electrophilic phosphorus center and the acidic protons on the carbon adjacent to both the
phosphonium group and the carbonyl group.

» Ylide Formation: The most characteristic reaction of phosphonium salts is their conversion to
phosphonium ylides (Wittig reagents) upon treatment with a strong base.[2] The resulting
ylide is a key intermediate in the Wittig reaction for the synthesis of alkenes.

o Acylphosphonium Salt Reactivity: The presence of the carbonyl group classifies this
compound as a P-acylphosphonium salt. These salts are known to be highly reactive and
can be susceptible to hydrolysis.[3] They are also valuable intermediates in various organic
transformations.[3]

Analytical Characterization

A combination of spectroscopic techniques is essential for the unambiguous identification and
characterization of the C27H26CIOP phosphonium salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons of the triphenylphosphine and the phenacyl groups. The methylene protons
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adjacent to the phosphorus and carbonyl groups would likely appear as a doublet due to
coupling with the phosphorus atom.

e 13C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the
carbonyl carbon, and the methylene carbon. The carbon attached to the phosphorus atom
will exhibit a characteristic coupling (*JPC).

e 31P NMR: Phosphorus-31 NMR is a crucial tool for characterizing phosphonium salts. A
single resonance in the approximate range of +20 to +40 ppm is expected, which is
characteristic of tetra-alkyl/arylphosphonium salts.[4]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) with a soft ionization technique like electrospray
ionization (ESI) would be used to confirm the elemental composition.[5] The expected mass for
the cation [C27H260P]* would be a primary indicator of the compound's identity.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected
absorptions include:

e A strong carbonyl (C=0) stretching vibration around 1685 cm~1.
o C-H stretching vibrations for the aromatic and aliphatic protons.
o P-C stretching vibrations.

Table 2: Expected Analytical Data for C27H26CIOP
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Technique Expected Observations

Aromatic proton signals (multiplets), methylene

1H NMR
protons (doublet)
Aromatic carbon signals, carbonyl carbon signal
13C NMR (~195-205 ppm), methylene carbon signal (with
C-P coupling)
3P NMR Single peak between +20 and +40 ppm
Accurate mass measurement of the
HRMS (ESI+) .
[C27H260P]* cation
R Strong C=0 stretch (~1685 cm~1), aromatic and

aliphatic C-H stretches

Applications in Research and Development

Phosphonium salts are versatile compounds with a wide range of applications in both
academic research and industrial drug development.

Organic Synthesis

The primary application of phosphonium salts like C27H26CIOP is in the Wittig reaction.[2] The
corresponding ylide can be used to introduce a phenacylidene group into a molecule, which is
a valuable transformation for the synthesis of complex organic molecules. Acylphosphonium
salts can also serve as precursors for the synthesis of ketones.[3]

dot graph "wittig_reaction” { layout="dot"; rankdir="LR"; node [shape="box",
style="rounded,filled", fontname="Arial", fontsize="10", fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [fontname="Arial", fontsize="9", color="#5F6368"];

} caption { label="Figure 2: The role of C27H26CIOP in the Wittig Reaction."; fontsize="10";
fontcolor="#5F6368"; }

Drug Development and Biological Probes
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The lipophilic cationic nature of phosphonium salts, particularly those containing
triphenylphosphine moieties, has led to their use in targeting mitochondria.[6][7] The
delocalized positive charge allows these molecules to pass through biological membranes and
accumulate in the mitochondria due to the large negative membrane potential. This property
makes them valuable as:

» Mitochondria-targeting drug delivery vectors: They can be conjugated to therapeutic agents
to deliver them specifically to the mitochondria of cancer cells.[7]

o Fluorescent probes: Attachment of a fluorophore allows for the imaging and monitoring of
mitochondrial function and dynamics.[6]

Catalysis

Quaternary phosphonium salts are widely used as phase-transfer catalysts (PTCs).[8] They
facilitate the reaction between reactants in immiscible phases (e.g., aqueous and organic) by
transporting one of the reactants across the phase boundary. This can lead to increased
reaction rates, milder reaction conditions, and improved yields.[8]

Safety and Handling

As with all chemicals, proper safety precautions must be observed when handling
C27H26CIOP.

e General Handling: Handle in a well-ventilated area, preferably in a fume hood.[9] Avoid
inhalation of dust and contact with skin and eyes.[9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[9]

» Toxicity: While specific toxicity data for C27H26CIOP is not available, phosphonium salts, in
general, can be harmful if swallowed and may cause skin and eye irritation.[10] Some
phosphonium salts are known skin sensitizers.[10]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents. Keep containers tightly closed.
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Conclusion

The phosphonium salt with the molecular formula C27H26CIOP, likely (2-oxo-2-
phenylethyl)triphenylphosphonium chloride, is a valuable compound with significant potential in
organic synthesis, catalysis, and biomedical research. Its utility as a precursor for Wittig
reagents and its potential as a mitochondria-targeting agent make it a compound of interest for
researchers and drug development professionals. A thorough understanding of its synthesis,
characterization, and safe handling is crucial for its effective application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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